hemoglobin D Granada
Description
Hemoglobin D Granada (Hb D Granada) is a hemoglobin variant first identified in clinical studies associated with the University of Granada, Spain. For example, glycated hemoglobin (HbA1c), a well-studied variant, results from non-enzymatic glycosylation and serves as a biomarker for diabetes management . Similarly, Hb D Granada’s clinical significance may relate to its electrophoretic behavior, solubility, or interactions with iron metabolism, as suggested by research on hemoglobin regeneration in iron-deficiency anemia improved by goat milk consumption .
Properties
CAS No. |
119322-28-0 |
|---|---|
Molecular Formula |
C7H6N4 |
Synonyms |
hemoglobin D Granada |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparisons
- HbA (Normal Adult Hemoglobin): Composed of two α- and two β-globin chains. Hb D Granada likely differs in β-chain mutations, akin to HbS (sickle cell) or HbC, which involve substitutions at position 6 (Glu→Val or Lys) . Unlike glycated hemoglobin (HbA1c), which forms post-translationally, Hb D Granada is a genetic variant. HbA1c’s clinical utility in diabetes monitoring is well-established, whereas Hb D Granada’s relevance may lie in hematological disorders or iron metabolism .
- HbF (Fetal Hemoglobin): Contains γ-chains instead of β-chains, conferring higher oxygen affinity.
- Pathological Variants (HbS, HbC): HbS causes polymerization under low oxygen, leading to sickle cell crises. HbC results in crystal formation. No evidence indicates Hb D Granada shares these pathological mechanisms, though its clinical phenotype (if any) requires further study .
Clinical and Diagnostic Implications
- Iron Metabolism: Goat milk consumption enhances hemoglobin regeneration in iron-deficiency anemia, possibly via improved iron bioavailability. Hb D Granada’s interaction with dietary iron or therapeutic interventions (e.g., heparinoid gels) remains unexplored .
- Diagnostic Challenges: Standard hemoglobin electrophoresis may misidentify Hb D Granada as HbS or HbE due to similar migration patterns. Advanced techniques like mass spectrometry or genetic sequencing are critical for accurate differentiation .
Epidemiological and Environmental Considerations
- Geographic Prevalence :
- Named after Granada, Spain, this variant may have regional prevalence. Similar studies in Mediterranean populations (e.g., Table 2 in ) could contextualize its distribution .
Q & A
Q. How can I ensure reproducibility in functional assays for this compound?
- Methodological Answer :
- Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable):
Publish raw data in repositories like Zenodo.
Document protocols using platforms like Protocols.io .
- Include positive/negative controls (e.g., sickle cell hemoglobin for comparison) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
